(1R,3S)-3-Hydroxycyclopentane carboxylic acid benzyl ester
Overview
Description
(1R,3S)-3-Hydroxycyclopentane carboxylic acid benzyl ester is a synthetic intermediate useful for pharmaceutical synthesis.
Scientific Research Applications
Biotechnological Routes from Biomass
Lactic acid, derived from biomass fermentation, serves as a precursor for the synthesis of various chemicals, including lactate ester, through biotechnological routes. This approach highlights the potential for green chemistry applications, where (1R,3S)-3-Hydroxycycyclopentane carboxylic acid benzyl ester could be synthesized or used in similar sustainable processes (Gao, Ma, & Xu, 2011).
Chemicals from Lactic Acid
Different potentially valuable chemicals, such as pyruvic acid, acrylic acid, 1,2-propanediol, and lactate ester, can be produced from lactic acid via chemical and biotechnological routes. The conversion processes, including those potentially involving (1R,3S)-3-Hydroxycycyclopentane carboxylic acid benzyl ester, emphasize the role of lactic acid as a versatile feedstock for the production of green chemicals (Gao, Ma, & Xu, 2011).
Hydroxylation and Functionalization
Metallocatalyzed C-H bond functionalization, including hydroxylation and other modifications, has been explored with various substrates. Metalloporphyrin catalysts, for example, can selectively hydroxylate saturated C-H bonds, suggesting potential methodologies for the functionalization of (1R,3S)-3-Hydroxycycyclopentane carboxylic acid benzyl ester or its analogs, enhancing its utility in organic synthesis (Che, Lo, Zhou, & Huang, 2011).
Semisynthetic Resorbable Materials
The esterification of natural polymers like hyaluronan has led to the development of new, biocompatible, and degradable materials. The chemical modification process, including partial or total esterification, highlights the potential for creating diverse materials from (1R,3S)-3-Hydroxycycyclopentane carboxylic acid benzyl ester and similar compounds for clinical applications (Campoccia, Doherty, Radice, Brun, Abatangelo, & Williams, 1998).
properties
Product Name |
(1R,3S)-3-Hydroxycyclopentane carboxylic acid benzyl ester |
|---|---|
Molecular Formula |
C13H16O3 |
Molecular Weight |
220.3 |
InChI |
InChI=1S/C13H16O3/c14-12-7-6-11(8-12)13(15)16-9-10-4-2-1-3-5-10/h1-5,11-12,14H,6-9H2/t11-,12+/m0/s1 |
InChI Key |
RDUCOWDKAANTQZ-NWDGAFQWSA-N |
SMILES |
O[C@H]1C[C@@H](C(OCC2=CC=CC=C2)=O)CC1 |
synonyms |
(1R,3S)-benzyl-3-hydroxycyclopentanecarboxylate |
Origin of Product |
United States |
Retrosynthesis Analysis
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